Cas no 2249241-79-8 (2-(3-acetamido-1H-pyrazol-1-yl)pentanoic acid)

• Product Name: 2-(3-acetamido-1H-pyrazol-1-yl)pentanoic acid
• CAS No: 2249241-79-8
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5411801
• PubChem ID: 138032491
• Update Time: 2025-05-20

2-(3-acetamido-1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2249241-79-8
• 2-(3-acetamido-1H-pyrazol-1-yl)pentanoic acid
• EN300-27490694
• Z2595681739
• 2-(3-Acetamidopyrazol-1-yl)pentanoic acid
• 3-(Acetylamino)-α-propyl-1H-pyrazole-1-acetic acid

• Inchi： 1S/C10H15N3O3/c1-3-4-8(10(15)16)13-6-5-9(12-13)11-7(2)14/h5-6,8H,3-4H2,1-2H3,(H,15,16)(H,11,12,14)
• InChI Key： DLQQPDADQABRDT-UHFFFAOYSA-N
• SMILES： N1(C(CCC)C(O)=O)C=CC(NC(C)=O)=N1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.5±25.0 °C(Predicted)
• pka: 3.56±0.20(Predicted)

Additional information on 2-(3-acetamido-1H-pyrazol-1-yl)pentanoic acid

2-(3-Acetamido-1H-pyrazol-1-yl)pentanoic acid (CAS No. 2249241-79-8): A Comprehensive Overview

Introduction to 2-(3-Acetamido-1H-pyrazol-1-yl)pentanoic acid

2-(3-Acetamido-1H-pyrazol-1-yl)pentanoic acid, a compound with the CAS registry number CAS No. 2249241-79-8, is an intriguing molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring substituted with an acetamide group and a pentanoic acid moiety. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, known for its stability and versatility in various chemical reactions. The acetamide group adds functionality, enhancing the compound's potential for bioactivity and reactivity. The pentanoic acid chain introduces hydrophilicity, making this molecule suitable for a wide range of applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(3-acetamido-1H-pyrazol-1-yl)pentanoic acid, allowing researchers to explore its properties in greater depth. Its structure has been optimized to enhance stability and solubility, making it a valuable tool in drug discovery and material synthesis.

Synthesis and Structural Properties

The synthesis of CAS No. 2249241-79-8 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring, followed by substitution with the acetamide group and subsequent coupling with the pentanoic acid moiety. Researchers have employed various catalysts, such as palladium complexes and transition metal catalysts, to optimize reaction efficiency and yield.

The structural characterization of this compound has been carried out using advanced analytical techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry. These studies have revealed that the molecule adopts a planar conformation due to the aromaticity of the pyrazole ring, which enhances its stability and reactivity.

Biological Activity and Applications

One of the most promising aspects of CAS No. 2249241-79-8 is its potential as a bioactive compound. Recent studies have demonstrated that this compound exhibits significant activity against various enzymes, including kinases and proteases, which are key targets in drug discovery for diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, CAS No. 2249241-79-8 has shown potential in materials science. Its unique structure allows it to act as a building block for constructing advanced materials such as polymers, nanoparticles, and sensors. Researchers have explored its use in creating stimuli-responsive materials that can respond to changes in pH or temperature, opening new avenues for applications in drug delivery systems and environmental monitoring.

Recent Research Findings

Recent research has focused on understanding the mechanistic details of CAS No. 2249241-79-8's interactions with biological systems. Studies conducted at leading institutions have revealed that this compound can modulate cellular signaling pathways by targeting specific protein-protein interactions (PPIs). This finding has significant implications for developing novel therapeutic strategies targeting complex diseases.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of CAS No. 2249241-79_8 with various biomolecules. These studies have highlighted the importance of the pyrazole ring's aromaticity and the acetamide group's hydrogen bonding capacity in mediating these interactions.

Conclusion

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